Cas no 1788532-44-4 (N-benzyl-5-phenyl-N-(pyridin-2-yl)-1,3-oxazole-2-carboxamide)

• Product Name: N-benzyl-5-phenyl-N-(pyridin-2-yl)-1,3-oxazole-2-carboxamide
• CAS No: 1788532-44-4
• MF: C₂₂H₁₇N₃O₂
• MW: 355.389284849167
• CID: 6422441
• PubChem ID: 76145305
• Update Time: 2025-08-04

N-benzyl-5-phenyl-N-(pyridin-2-yl)-1,3-oxazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-5-phenyl-N-(pyridin-2-yl)-1,3-oxazole-2-carboxamide
• N-benzyl-5-phenyl-N-pyridin-2-yl-1,3-oxazole-2-carboxamide
• 1788532-44-4
• AKOS024648059
• N-benzyl-5-phenyl-N-(pyridin-2-yl)oxazole-2-carboxamide
• F2434-1135

• Inchi： 1S/C22H17N3O2/c26-22(21-24-15-19(27-21)18-11-5-2-6-12-18)25(20-13-7-8-14-23-20)16-17-9-3-1-4-10-17/h1-15H,16H2
• InChI Key： QGJDGKYRJZHGSH-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2)=CN=C1C(N(CC1=CC=CC=C1)C1=NC=CC=C1)=O

Computed Properties

• Exact Mass: 355.132076794g/mol
• Monoisotopic Mass: 355.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 59.2Ų

Additional information on N-benzyl-5-phenyl-N-(pyridin-2-yl)-1,3-oxazole-2-carboxamide

Professional Introduction to N-benzyl-5-phenyl-N-(pyridin-2-yl)-1,3-oxazole-2-carboxamide (CAS No. 1788532-44-4)

N-benzyl-5-phenyl-N-(pyridin-2-yl)-1,3-oxazole-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique molecular architecture, integrates multiple pharmacophoric elements that make it a promising candidate for further exploration in drug discovery and development. The presence of a benzyl group, a phenyl ring, and a pyridin-2-yl substituent within the core 1,3-oxazole scaffold contributes to its complex intermolecular interactions and potential biological activities.

The chemical structure of N-benzyl-5-phenyl-N-(pyridin-2-yl)-1,3-oxazole-2-carboxamide (CAS No. 1788532-44-4) is meticulously designed to leverage the inherent properties of its constituent parts. The 1,3-oxazole ring is a well-known heterocyclic system that exhibits notable stability and reactivity, making it an ideal platform for medicinal chemistry modifications. The incorporation of the benzyl group enhances the lipophilicity of the molecule, which is often crucial for membrane permeability and binding affinity to biological targets. Additionally, the phenyl ring introduces additional aromaticity and electronic characteristics that can modulate the compound's pharmacokinetic profile.

One of the most intriguing aspects of this compound is its potential as a building block for more complex pharmacological entities. The combination of the pyridin-2-yl moiety with the oxazole core creates a multifaceted scaffold that can engage multiple biological pathways simultaneously. This feature is particularly valuable in the context of multitarget drug design, where simultaneous modulation of several disease-relevant targets can lead to synergistic therapeutic effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of N-benzyl-5-phenyl-N-(pyridin-2-yl)-1,3-oxazole-2-carboxamide with various biological targets. These studies have highlighted its potential as an inhibitor or modulator of enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and cancer progression. For instance, preliminary computational analyses suggest that this compound may interact with kinases and other signaling proteins that play critical roles in cell proliferation and survival.

The synthesis of N-benzyl-5-phenyl-N-(pyridin-2-yl)-1,3-oxazole-2-carboxamide involves a series of well-established organic reactions that showcase the expertise of modern synthetic chemists. The construction of the 1,3-oxazole ring typically employs cyclocondensation reactions between appropriate precursors, while the introduction of the benzyl, phenyl, and pyridin-2-yl groups requires careful selection of coupling reagents and reaction conditions. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in achieving these transformations with high efficiency and selectivity.

In addition to its synthetic appeal, N-benzyl-5-phenyl-N-(pyridin-2-y)-1,3 oxazole - 2 - carboxamide holds promise for applications in materials science and advanced chemical technologies. Its rigid heterocyclic core and functionalizable substituents make it a versatile precursor for designing polymers, liquid crystals, and other advanced materials with tailored properties. Furthermore, its ability to participate in non-covalent interactions such as hydrogen bonding and π-stacking opens up possibilities for applications in supramolecular chemistry and molecular recognition systems.

The pharmaceutical industry has long been interested in oxazole derivatives due to their broad spectrum of biological activities. The unique structural features of N-benzyl - 5 - pheny l - N - ( py ridin - 2 - yl ) - 1 , 3 - ox azole - 2 - carbox amide position it as a valuable asset in drug discovery pipelines targeting various therapeutic areas. Its combination of lipophilicity, electronic properties, and structural rigidity suggests potential applications in treating conditions ranging from infectious diseases to chronic inflammatory disorders.

As research continues to uncover new biological functions and mechanisms underlying human diseases, compounds like N-benzyl - 5 - phen yl - N - ( py ridin - 2 - yl ) - 1 , 3 - ox azole - 2 - carbox amide are expected to play an increasingly important role in therapeutic interventions. The development of novel synthetic methodologies will further enhance access to this class of molecules, enabling more rapid exploration of their pharmacological potential. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential for translating these findings into tangible benefits for patients worldwide.

The future prospects for N-benzyl - 5 phen yl N ( py ridin 2 yl ) 1 , 3 ox azole 2 carbox amide are bright indeed. With ongoing research efforts focused on optimizing its chemical properties and exploring new biological applications, this compound is poised to make significant contributions to both academic research and industrial drug development initiatives. As our understanding of molecular interactions continues to evolve at an unprecedented pace , compounds such as this one will serve as important tools for addressing some o f today's most pressing medical challenges .